Cas no 897831-08-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methanesulfonylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methanesulfonylbenzene-1-sulfonamide
• CAS No: 897831-08-2
• MF: C₁₁H₁₅NO₆S₃
• MW: 353.434899568558
• CID: 5448618
• PubChem ID: 16644062
• Update Time: 2023-11-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methanesulfonylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 897831-08-2
• F3043-0064
• STK807913
• SR-01000024751
• VU0507926-1
• AKOS002318913
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(methylsulfonyl)benzenesulfonamide
• N-(1,1-dioxothiolan-3-yl)-3-methylsulfonylbenzenesulfonamide
• SR-01000024751-1
• 3-(Methylsulfonyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)benzenesulfonamide
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methanesulfonylbenzene-1-sulfonamide

• Inchi： 1S/C11H15NO6S3/c1-19(13,14)10-3-2-4-11(7-10)21(17,18)12-9-5-6-20(15,16)8-9/h2-4,7,9,12H,5-6,8H2,1H3
• InChI Key： PXUAGBBXOFUUMP-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCS(=O)(=O)C2)(=O)=O)=CC=CC(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 353.00615072g/mol
• Monoisotopic Mass: 353.00615072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 683.9±65.0 °C(Predicted)
• pka: 8.19±0.20(Predicted)